Cas no 21148-30-1 ( )

  structure
  structure
Product Name: 
CAS No:21148-30-1
MF:C15H14O
MW:210.271064281464
CID:911173
PubChem ID:5793914
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Obtusastyrene
    • 1-phenyl-3-(4''-hydroxyphenyl)-1-propene
    • 1-phenyl-3-(4'-hydroxyphenyl)-1-propene
    • 3-(4-hydroxyphenyl)-1-phenylprop-1-ene
    • 3-(4-hydroxyphenyl)-1-phenylpropene
    • 4-((2E)-3-phenylprop-2-enoyl)benzoic acid
    • 4-((E)-3-phenyl-2-propenyl)phenol
    • 4-(3-Phenylprop-2-enoyl)benzoic acid
    • 4'-carboxylchalcone
    • 4-Cinnamoyl-benzoesaeure
    • 4-cinnamoyl-benzoic acid
    • 4-cinnamyl phenol
    • Chalkon-carbonsaeure-(4')
    • p-cinnamylphenol
    • SBB052765
    • SureCN1447438
    • 24126-82-7
    • Phenol, 4-(3-phenyl-2-propenyl)-
    • NSC-154312
    • 4-[(E)-3-phenylprop-2-enyl]phenol
    • AI3-29066
    • NSC154312
    • 4-Cinnamylphenol
    • SCHEMBL1577000
    • 21148-30-1
    •  
    • Inchi: 1S/C15H14O/c16-15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-7,9-12,16H,8H2/b7-4+
    • InChI Key: YNPGXIGIEYOFEX-QPJJXVBHSA-N
    • SMILES: OC1C=CC(C/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 3.869

Experimental Properties

  • PSA: 20.23
  • LogP: 3.64810
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